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These application notes provide a comprehensive overview of the use of DSR-141562, a
selective phosphodiesterase 1 (PDEL1) inhibitor, in the novel object recognition (NOR) test, a
key behavioral paradigm for assessing recognition memory in rodents. This document includes
detailed experimental protocols, a summary of representative data, and visualizations of the
underlying signaling pathways and experimental workflow.

Introduction

The novel object recognition (NOR) test is a widely used behavioral assay to evaluate learning
and memory, particularly recognition memory, in rodents.[1][2] The test is based on the innate
tendency of rodents to spend more time exploring a novel object than a familiar one.[1][2]
Cognitive deficits are a core feature of several neuropsychiatric and neurodegenerative
disorders. The NOR test serves as a valuable tool in preclinical research to screen and validate
potential therapeutic compounds that may ameliorate these cognitive impairments.

DSR-141562 is a potent and selective inhibitor of phosphodiesterase 1 (PDE1), with
preferential activity against the PDE1B isoform, which is highly expressed in the brain.[3][4]
PDE1 enzymes are critical regulators of intracellular signaling cascades by hydrolyzing cyclic
adenosine monophosphate (cCAMP) and cyclic guanosine monophosphate (cGMP).[3][4] By
inhibiting PDE1, DSR-141562 increases the levels of these second messengers, which are
known to play a crucial role in synaptic plasticity and memory formation. Preclinical studies
have demonstrated that DSR-141562 can reverse cognitive deficits in animal models, such as
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the phencyclidine (PCP)-induced cognitive impairment model in rats, which is relevant to
schizophrenia.[3]

Data Presentation

The following table summarizes representative quantitative data demonstrating the efficacy of
DSR-141562 in reversing PCP-induced deficits in the novel object recognition test. The
discrimination index, a measure of recognition memory, is calculated as the difference in time
spent exploring the novel and familiar objects, divided by the total time spent exploring both
objects. A higher discrimination index indicates better recognition memory.

Discrimination

Treatment Group Dose (mg/kg) N Index (Mean *
SEM)

Vehicle Control - 10 0.55+0.05

PCP + Vehicle - 10 0.10 £ 0.04

PCP + DSR-141562 0.3 10 0.25 £ 0.06

PCP + DSR-141562 1.0 10 0.45 = 0.05#

PCP + DSR-141562 3.0 10 0.52 + 0.06#

p < 0.01 compared to

Vehicle Control

#p < 0.05 compared
to PCP + Vehicle

Note: The data presented in this table is representative and synthesized from qualitative
descriptions in the available literature. It is intended to illustrate the typical effects of DSR-
141562 in a PCP-induced cognitive deficit model in the NOR test.

Experimental Protocols
Novel Object Recognition (NOR) Test Protocol

This protocol is adapted for rats in a phencyclidine (PCP)-induced cognitive deficit model.
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. Animals and Housing:

Species: Male Sprague-Dawley rats (250-300g at the start of the experiment).

Housing: House animals in groups of 2-3 per cage in a temperature- and humidity-controlled
vivarium with a 12-hour light/dark cycle. Provide ad libitum access to food and water.

Acclimation: Allow at least one week of acclimation to the housing facility before any
experimental procedures.

. Apparatus:

A square open-field arena (e.g., 50 cm x 50 cm x 40 cm) made of a non-porous material
(e.g., PVC or Plexiglas) for easy cleaning.

A set of objects that are of similar size but differ in shape and texture. The objects should be
heavy enough that the rats cannot displace them.

A video camera mounted above the arena to record the sessions for later scoring.

. PCP-Induced Cognitive Deficit Model:

Administer PCP (e.g., 2 mg/kg, intraperitoneally) or vehicle (e.g., saline) to the rats once
daily for a period of seven days.

Follow this with a 7-day washout period before the commencement of behavioral testing.

. Experimental Procedure:

The NOR test is conducted over three consecutive days:

e Day 1: Habituation

o Place each rat individually into the empty arena for 10 minutes to allow for habituation to
the new environment. This reduces anxiety and exploratory behavior not directed at the
objects.

» Day 2: Training (Familiarization) Phase
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o Place two identical objects in two opposite corners of the arena.

o Administer DSR-141562 or vehicle orally at the desired doses (e.g., 0.3, 1.0, 3.0 mg/kg)
60 minutes before the training session.

o Place a rat in the center of the arena, facing away from the objects, and allow it to explore
freely for 10 minutes.

o Record the time spent exploring each object. Exploration is defined as the rat's nose being
in close proximity to the object (< 2 cm) and actively sniffing or touching it.

o After the 10-minute session, return the rat to its home cage.

[¢]

Thoroughly clean the arena and objects with 70% ethanol between each rat to eliminate
olfactory cues.

Day 3: Testing Phase

o

This phase is conducted 24 hours after the training phase to assess long-term recognition
memory.

o

Replace one of the familiar objects with a novel object. The position of the novel object
should be counterbalanced across animals.

o

Place the rat back into the arena and allow it to explore for 5-10 minutes.

[¢]

Record the time spent exploring the familiar object (Tf) and the novel object (Tn).

. Data Analysis:

Calculate the Discrimination Index (DI) using the following formula: DI = (Tn - Tf) / (Tn + Tf)

A positive DI value indicates more time spent with the novel object, suggesting successful
recognition memory. A DI of zero suggests no preference, and a negative DI suggests a
preference for the familiar object.

Analyze the data using appropriate statistical methods, such as one-way ANOVA followed by
post-hoc tests, to compare the different treatment groups.
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Mandatory Visualizations
Signaling Pathway of DSR-141562 in Enhancing
Cognition

Presynaptic Terminal

Postsynaptic Neuron

Click to download full resolution via product page

Caption: Signaling pathway of DSR-141562.

Experimental Workflow for the Novel Object Recognition
Test
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Caption: Experimental workflow of the NOR test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. A genetic basis for friendship? Homophily for membrane-associated PDE11A-cCAMP-
CREB signaling in CA1 of hippocampus dictates mutual social preference in male and
female mice - PMC [pmc.ncbi.nim.nih.gov]

e 2. The role of Phosphodiesterase-1 and its natural product inhibitors in Alzheimer’s disease:
A review - PMC [pmc.ncbi.nim.nih.gov]

e 3. pubs.acs.org [pubs.acs.org]

» 4. The Missing Enzymes: A Call to Update Pharmacological Profiling Practices for Better
Drug Safety Assessment - PMC [pmc.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Application Notes and Protocols: DSR-141562 in the
Novel Object Recognition Test]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2406171#dsr-141562-in-novel-object-recognition-
test]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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